molecular formula C10H22O2Si B050337 Silane, [(1-ethoxy-2,3-dimethylcyclopropyl)oxy]trimethyl-(9CI) CAS No. 123169-69-7

Silane, [(1-ethoxy-2,3-dimethylcyclopropyl)oxy]trimethyl-(9CI)

Cat. No. B050337
M. Wt: 202.37 g/mol
InChI Key: QKHYMNASIDGIAZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Silane, [(1-ethoxy-2,3-dimethylcyclopropyl)oxy]trimethyl-(9CI), also known as TMS-EC, is a chemical compound that has gained attention in scientific research due to its unique properties. It is a silane coupling agent, which means it is used to improve the bond between organic and inorganic materials. In recent years, TMS-EC has found applications in various fields, including nanotechnology, biomedicine, and material science.

Mechanism Of Action

Silane, [(1-ethoxy-2,3-dimethylcyclopropyl)oxy]trimethyl-(9CI) acts as a coupling agent by forming covalent bonds between organic and inorganic materials. It contains a reactive silane group that can react with hydroxyl groups on the surface of inorganic materials, such as silica or glass. The organic end of Silane, [(1-ethoxy-2,3-dimethylcyclopropyl)oxy]trimethyl-(9CI) can then react with organic materials, such as polymers or nanoparticles, forming a strong bond between the two materials.

Biochemical And Physiological Effects

Silane, [(1-ethoxy-2,3-dimethylcyclopropyl)oxy]trimethyl-(9CI) has not been extensively studied for its biochemical and physiological effects. However, studies have shown that it has low toxicity and is not mutagenic or carcinogenic. It is also biodegradable, making it a safe choice for biomedical applications.

Advantages And Limitations For Lab Experiments

The advantages of using Silane, [(1-ethoxy-2,3-dimethylcyclopropyl)oxy]trimethyl-(9CI) in lab experiments include its ease of synthesis, low toxicity, and ability to improve the bond between organic and inorganic materials. However, Silane, [(1-ethoxy-2,3-dimethylcyclopropyl)oxy]trimethyl-(9CI) has some limitations, including its sensitivity to moisture and its limited stability in solution. It also requires careful handling due to its flammable and reactive nature.

Future Directions

There are many potential future directions for research on Silane, [(1-ethoxy-2,3-dimethylcyclopropyl)oxy]trimethyl-(9CI). One area of interest is the development of new synthesis methods that can improve the yield and purity of Silane, [(1-ethoxy-2,3-dimethylcyclopropyl)oxy]trimethyl-(9CI). Another area of interest is the exploration of new applications for Silane, [(1-ethoxy-2,3-dimethylcyclopropyl)oxy]trimethyl-(9CI), such as in energy storage or catalysis. Additionally, further studies are needed to fully understand the biochemical and physiological effects of Silane, [(1-ethoxy-2,3-dimethylcyclopropyl)oxy]trimethyl-(9CI), particularly in the context of biomedical applications.

Synthesis Methods

Silane, [(1-ethoxy-2,3-dimethylcyclopropyl)oxy]trimethyl-(9CI) can be synthesized through a two-step process. In the first step, 1-ethoxy-2,3-dimethylcyclopropene is reacted with trimethylchlorosilane to form 1-ethoxy-2,3-dimethylcyclopropyltrimethylsilane. In the second step, this compound is reacted with water to yield Silane, [(1-ethoxy-2,3-dimethylcyclopropyl)oxy]trimethyl-(9CI). The synthesis method is simple and efficient, making it a popular choice for researchers.

Scientific Research Applications

Silane, [(1-ethoxy-2,3-dimethylcyclopropyl)oxy]trimethyl-(9CI) has been extensively studied for its potential applications in various scientific fields. In nanotechnology, it has been used to improve the dispersion of nanoparticles in solvents and enhance the adhesion of nanoparticles to substrates. In biomedicine, Silane, [(1-ethoxy-2,3-dimethylcyclopropyl)oxy]trimethyl-(9CI) has been used as a surface modifier to improve the biocompatibility of medical implants. In material science, it has been used to enhance the mechanical properties of composites.

properties

CAS RN

123169-69-7

Product Name

Silane, [(1-ethoxy-2,3-dimethylcyclopropyl)oxy]trimethyl-(9CI)

Molecular Formula

C10H22O2Si

Molecular Weight

202.37 g/mol

IUPAC Name

(1-ethoxy-2,3-dimethylcyclopropyl)oxy-trimethylsilane

InChI

InChI=1S/C10H22O2Si/c1-7-11-10(8(2)9(10)3)12-13(4,5)6/h8-9H,7H2,1-6H3

InChI Key

QKHYMNASIDGIAZ-UHFFFAOYSA-N

SMILES

CCOC1(C(C1C)C)O[Si](C)(C)C

Canonical SMILES

CCOC1(C(C1C)C)O[Si](C)(C)C

synonyms

Silane, [(1-ethoxy-2,3-dimethylcyclopropyl)oxy]trimethyl- (9CI)

Origin of Product

United States

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